Cas no 1249292-92-9 (1-(bromomethyl)-1-cyclobutoxycycloheptane)

• Product Name: 1-(bromomethyl)-1-cyclobutoxycycloheptane
• CAS No: 1249292-92-9
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 6578172
• PubChem ID: 62381818
• Update Time: 2025-05-20

1-(bromomethyl)-1-cyclobutoxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-cyclobutoxycycloheptane
• AKOS011668488
• EN300-1133752
• 1249292-92-9

• Inchi： 1S/C12H21BrO/c13-10-12(14-11-6-5-7-11)8-3-1-2-4-9-12/h11H,1-10H2
• InChI Key： KNVAEOYEUYCFON-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OC1CCC1

Computed Properties

• Exact Mass: 260.07758g/mol
• Monoisotopic Mass: 260.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-cyclobutoxycycloheptane

Comprehensive Overview of 1-(Bromomethyl)-1-cyclobutoxycycloheptane (CAS No. 1249292-92-9)

1-(Bromomethyl)-1-cyclobutoxycycloheptane (CAS No. 1249292-92-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutoxycycloheptane backbone and bromomethyl functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in drug discovery, material science, and agrochemical development.

The growing interest in 1-(Bromomethyl)-1-cyclobutoxycycloheptane is driven by its potential to act as a building block for high-value pharmaceuticals and advanced materials. Researchers are increasingly exploring its utility in catalyzed reactions and stereoselective syntheses, which are critical for developing next-generation therapeutics. The compound's CAS No. 1249292-92-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical research.

One of the key advantages of 1-(Bromomethyl)-1-cyclobutoxycycloheptane lies in its ability to facilitate ring-forming reactions and functional group transformations. These properties align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized. As the demand for eco-friendly chemical processes rises, this compound is poised to play a pivotal role in meeting industry standards.

In addition to its synthetic applications, 1-(Bromomethyl)-1-cyclobutoxycycloheptane is also studied for its potential in bioconjugation and prodrug design. These areas are particularly relevant to the development of targeted drug delivery systems, a hot topic in biomedical research. The compound's bromomethyl group offers a reactive handle for further modifications, enabling the creation of tailored molecules with enhanced bioactivity.

The stability and reactivity of CAS No. 1249292-92-9 make it a subject of interest for computational chemistry studies as well. Researchers utilize molecular modeling and quantum mechanical calculations to predict its behavior in various chemical environments. This approach not only accelerates the discovery of new applications but also reduces experimental costs, aligning with the broader shift toward data-driven research.

As the scientific community continues to explore the potential of 1-(Bromomethyl)-1-cyclobutoxycycloheptane, its role in innovative chemical solutions is expected to expand. Whether in pharmaceutical intermediates or specialty chemicals, this compound exemplifies the intersection of creativity and precision in modern chemistry. Its CAS No. 1249292-92-9 remains a key identifier for researchers seeking to leverage its unique properties.